4-(4-fluorophenyl)-3-buten-2-one (4-nitrophenyl)hydrazone

• IUPAC Name: N-[(Z)-[(E)-4-(4-fluorophenyl)but-3-en-2-ylidene]amino]-4-nitroaniline
• InChI: InChI=1S/C16H14FN3O2/c1-12(2-3-13-4-6-14(17)7-5-13)18-19-15-8-10-16(11-9-15)20(21)22/h2-11,19H,1H3/b3-2+,18-12-
• InChI Key: JCASTVMROJJCHY-NYPQDNDQSA-N
• Canonical SMILES: CC(=NNC1=CC=C(C=C1)[N+](=O)[O-])C=CC2=CC=C(C=C2)F
• Isomeric SMILES: C/C(=N/NC1=CC=C(C=C1)[N+](=O)[O-])/C=C/C2=CC=C(C=C2)F
• Molecular Formula: C16H14FN3O2
• Molecular Weight: 299.30 g/mol

Description

4-(4-fluorophenyl)-3-buten-2-one (4-nitrophenyl)hydrazone, commonly known as FNBH, is a chemical compound that has been widely used in scientific research. FNBH is a hydrazone derivative that has been synthesized using various methods. This compound has gained attention due to its potential applications in medicinal chemistry, as well as its use in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of FNBH is not fully understood. However, it has been suggested that FNBH acts by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids, such as DNA and RNA. This inhibition leads to the disruption of cell division and ultimately cell death.
Biochemical and Physiological Effects:
FNBH has been shown to have various biochemical and physiological effects. FNBH has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair. FNBH has also been shown to induce apoptosis, a process of programmed cell death. In addition, FNBH has been shown to inhibit the activity of histone deacetylases, enzymes that regulate gene expression.

Advantages and Limitations for Lab Experiments

FNBH has several advantages for lab experiments. FNBH is relatively easy to synthesize and purify, making it readily available for research. FNBH has also been shown to exhibit potent anti-tumor activity in various cancer cell lines, making it a potential candidate for the development of new anti-cancer drugs. However, FNBH has some limitations for lab experiments. FNBH is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, FNBH has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the research on FNBH. One potential direction is the development of new anti-cancer drugs based on FNBH. Another potential direction is the study of FNBH in animal models to determine its potential applications in vivo. Additionally, the mechanism of action of FNBH needs to be further elucidated to fully understand its potential applications in medicinal chemistry.

Scientific Research Applications

FNBH has been widely used in scientific research due to its potential applications in medicinal chemistry. FNBH has been shown to exhibit anti-tumor activity in various cancer cell lines, including lung cancer, breast cancer, and liver cancer. FNBH has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.